N-(3-aminopropyl)-1'-(1,3-benzoxazol-2-yl)-1,4'-bipiperidine-3-carboxamide

• IUPAC Name: N-(3-aminopropyl)-1-[1-(1,3-benzoxazol-2-yl)piperidin-4-yl]piperidine-3-carboxamide
• InChI: InChI=1S/C21H31N5O2/c22-10-4-11-23-20(27)16-5-3-12-26(15-16)17-8-13-25(14-9-17)21-24-18-6-1-2-7-19(18)28-21/h1-2,6-7,16-17H,3-5,8-15,22H2,(H,23,27)
• InChI Key: JHJCYYGGWVFAHC-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCN(CC2)C3=NC4=CC=CC=C4O3)C(=O)NCCCN
• Molecular Formula: C21H31N5O2
• Molecular Weight: 385.5 g/mol

Description

N-(3-aminopropyl)-1'-(1,3-benzoxazol-2-yl)-1,4'-bipiperidine-3-carboxamide, also known as BZP, is a synthetic compound that belongs to the class of piperazines. It is a psychoactive drug that has been used recreationally due to its stimulant effects. However, BZP has also been studied for its potential therapeutic applications in scientific research.

Mechanism of Action

N-(3-aminopropyl)-1'-(1,3-benzoxazol-2-yl)-1,4'-bipiperidine-3-carboxamide acts as a dopamine and serotonin reuptake inhibitor, leading to increased levels of these neurotransmitters in the brain. It also acts as a non-selective monoamine oxidase inhibitor, which can lead to increased levels of monoamine neurotransmitters such as dopamine, serotonin, and norepinephrine.
Biochemical and Physiological Effects
N-(3-aminopropyl)-1'-(1,3-benzoxazol-2-yl)-1,4'-bipiperidine-3-carboxamide has been shown to increase locomotor activity, heart rate, and blood pressure in animal models. It has also been shown to increase dopamine and serotonin levels in the brain. N-(3-aminopropyl)-1'-(1,3-benzoxazol-2-yl)-1,4'-bipiperidine-3-carboxamide has been shown to have neuroprotective effects in animal models of Parkinson's disease and stroke.

Advantages and Limitations for Lab Experiments

N-(3-aminopropyl)-1'-(1,3-benzoxazol-2-yl)-1,4'-bipiperidine-3-carboxamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in large quantities. It has been shown to have neuroprotective effects in animal models of Parkinson's disease and stroke, making it a potential therapeutic agent for these conditions. However, N-(3-aminopropyl)-1'-(1,3-benzoxazol-2-yl)-1,4'-bipiperidine-3-carboxamide also has limitations for lab experiments. It is a psychoactive drug that can have stimulant effects, which can confound experimental results. Additionally, the safety and toxicity of N-(3-aminopropyl)-1'-(1,3-benzoxazol-2-yl)-1,4'-bipiperidine-3-carboxamide have not been fully established, which can limit its use in lab experiments.

Future Directions

There are several future directions for the study of N-(3-aminopropyl)-1'-(1,3-benzoxazol-2-yl)-1,4'-bipiperidine-3-carboxamide. It can be further studied for its potential therapeutic applications in Parkinson's disease, stroke, depression, and anxiety disorders. The safety and toxicity of N-(3-aminopropyl)-1'-(1,3-benzoxazol-2-yl)-1,4'-bipiperidine-3-carboxamide can be further investigated to determine its potential use as a therapeutic agent. Additionally, the mechanism of action of N-(3-aminopropyl)-1'-(1,3-benzoxazol-2-yl)-1,4'-bipiperidine-3-carboxamide can be further elucidated to better understand its effects on the brain and neurotransmitter systems.

Synthesis Methods

N-(3-aminopropyl)-1'-(1,3-benzoxazol-2-yl)-1,4'-bipiperidine-3-carboxamide can be synthesized through a multi-step process involving the reaction of 2-amino-5-chlorobenzoxazole with 1,4-dipiperidinylbutane-1,4-dione in the presence of a base. The final product is obtained through the reaction of the intermediate with 3-aminopropylamine.

Scientific Research Applications

N-(3-aminopropyl)-1'-(1,3-benzoxazol-2-yl)-1,4'-bipiperidine-3-carboxamide has been studied for its potential therapeutic applications in scientific research. It has been shown to have neuroprotective effects in animal models of Parkinson's disease and stroke. N-(3-aminopropyl)-1'-(1,3-benzoxazol-2-yl)-1,4'-bipiperidine-3-carboxamide has also been studied for its potential use in the treatment of depression and anxiety disorders.